(2S,4R)-4-(3-Fluorobenzyl)pyrrolidine-2-carboxylic acid (2S,4R)-4-(3-Fluorobenzyl)pyrrolidine-2-carboxylic acid
Brand Name: Vulcanchem
CAS No.: 1262526-44-2
VCID: VC21273303
InChI: InChI=1S/C12H14FNO2/c13-10-3-1-2-8(5-10)4-9-6-11(12(15)16)14-7-9/h1-3,5,9,11,14H,4,6-7H2,(H,15,16)/t9-,11+/m1/s1
SMILES: C1C(CNC1C(=O)O)CC2=CC(=CC=C2)F
Molecular Formula: C12H14FNO2
Molecular Weight: 223.24 g/mol

(2S,4R)-4-(3-Fluorobenzyl)pyrrolidine-2-carboxylic acid

CAS No.: 1262526-44-2

Cat. No.: VC21273303

Molecular Formula: C12H14FNO2

Molecular Weight: 223.24 g/mol

* For research use only. Not for human or veterinary use.

(2S,4R)-4-(3-Fluorobenzyl)pyrrolidine-2-carboxylic acid - 1262526-44-2

Specification

CAS No. 1262526-44-2
Molecular Formula C12H14FNO2
Molecular Weight 223.24 g/mol
IUPAC Name (2S,4R)-4-[(3-fluorophenyl)methyl]pyrrolidine-2-carboxylic acid
Standard InChI InChI=1S/C12H14FNO2/c13-10-3-1-2-8(5-10)4-9-6-11(12(15)16)14-7-9/h1-3,5,9,11,14H,4,6-7H2,(H,15,16)/t9-,11+/m1/s1
Standard InChI Key RGFRGRZSMVXTLF-KOLCDFICSA-N
Isomeric SMILES C1[C@H](C[NH2+][C@@H]1C(=O)[O-])CC2=CC(=CC=C2)F
SMILES C1C(CNC1C(=O)O)CC2=CC(=CC=C2)F
Canonical SMILES C1C(C[NH2+]C1C(=O)[O-])CC2=CC(=CC=C2)F

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